S-Benzyl-N-(benzyloxycarbonyl)-L-cysteinyl-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-S-benzyl-L-cysteinyl-L-prolyl-L-leucylglycinamide

Specification

• CAS No.: 3274-73-5
• Molecular Formula: C65H86N12O14S2
• Molecular Weight: 1323.6 g/mol
• IUPAC Name: benzyl N-[(2R)-1-[[(2S)-1-[[(2S,3S)-1-[[(2S)-5-amino-1-[[(2S)-4-amino-1-[[2-[[(2S)-2-[[(2S)-1-[(2R)-2-amino-3-benzylsulfanylpropanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]acetyl]amino]-1,4-dioxobutan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-benzylsulfanyl-1-oxopropan-2-yl]carbamate
• Standard InChI: InChI=1S/C65H86N12O14S2/c1-5-40(4)56(76-60(85)49(31-41-23-25-45(78)26-24-41)71-61(86)51(38-93-36-44-20-13-8-14-21-44)74-65(90)91-34-42-16-9-6-10-17-42)63(88)70-47(27-28-53(67)79)58(83)72-50(32-54(68)80)59(84)75-55(81)33-69-57(82)48(30-39(2)3)73-62(87)52-22-15-29-77(52)64(89)46(66)37-92-35-43-18-11-7-12-19-43/h6-14,16-21,23-26,39-40,46-52,56,78H,5,15,22,27-38,66H2,1-4H3,(H2,67,79)(H2,68,80)(H,69,82)(H,70,88)(H,71,86)(H,72,83)(H,73,87)(H,74,90)(H,76,85)(H,75,81,84)/t40-,46-,47-,48-,49-,50-,51-,52-,56-/m0/s1
• Standard InChI Key: IQLSPOXZOMMTIE-OSGGSMKZSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(=O)N)C(=O)NC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CSCC2=CC=CC=C2)N)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)[C@H](CSCC4=CC=CC=C4)NC(=O)OCC5=CC=CC=C5
• Canonical SMILES: CCC(C)C(C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)NC(=O)CNC(=O)C(CC(C)C)NC(=O)C1CCCN1C(=O)C(CSCC2=CC=CC=C2)N)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(CSCC4=CC=CC=C4)NC(=O)OCC5=CC=CC=C5

Introduction

Structural Analysis and Molecular Characteristics

Amino Acid Sequence and Protective Groups

The compound’s backbone consists of a decapeptide chain: L-cysteine (with S-benzyl and N-benzyloxycarbonyl protections), L-tyrosine, L-isoleucine, L-glutamine, L-asparagine, a second S-benzyl-L-cysteine, L-proline, L-leucine, and glycinamide. The benzyloxycarbonyl (Z) group on the N-terminal cysteine and the S-benzyl protections on both cysteine residues are critical for preventing unwanted disulfide bond formation during synthesis. These protections ensure the thiol groups remain inert until deliberate deprotection, a common strategy in peptide synthesis to enhance stability and control reactivity.

Physicochemical Properties

Key physicochemical parameters include:

Property	Value
Molecular Formula	$\text{C}_{65}\text{H}_{86}\text{N}_{12}\text{O}_{14}\text{S}_{2}$
Molecular Weight	1,323.6 g/mol
Protective Groups	Benzyloxycarbonyl (Z), S-Benzyl
Solubility	Likely polar aprotic solvents (e.g., DMF, DMSO)

The compound’s solubility profile aligns with its hydrophobic protections, necessitating solvents like dimethylformamide (DMF) during solid-phase synthesis.

Synthesis Methodologies

Solid-Phase Peptide Synthesis (SPPS)

The Merrifield method, as detailed in the protocol by Hruby and Barstow, is the primary synthesis route. Key steps include:

• Resin Preparation: A N-t-butyloxycarbonylglycine (Boc-Gly) resin ester (0.32 mmol/g substitution) serves as the solid support.

• Deprotection-Neutralization-Coupling Cycles:

  • Deprotection: Trifluoroacetic acid (TFA)/methylene chloride (2:3) with 1% anisole removes the Boc group.

  • Neutralization: Triethylamine/chloroform (1:9) restores the resin’s basicity.

  • Coupling: N-Benzyloxycarbonyl-S-benzyl-L-cysteine (2.5-fold excess) activated by N,N'-dicyclohexylcarbodiimide (DCC) in methylene chloride.

Reaction times for coupling steps extend to 5 hours to ensure high yields, with iterative cycles for each amino acid addition.

Challenges and Optimizations

• Side Reactions: The S-benzyl group on cysteine requires careful handling to avoid premature deprotection, which could lead to disulfide crosslinking.

• Scale Considerations: Larger scales demand proportional increases in solvent volumes and coupling agents, as outlined in Table I of the SPPS protocol.

Comparative Analysis with Related Peptides

The compound’s structural complexity distinguishes it from shorter peptides and simpler cysteine derivatives:

Compound	Key Features	Functional Contrast
Oxytocin	9 residues; cyclic disulfide bridge	Hormonal activity; shorter chain
N-Benzyloxycarbonyl-S-benzyl-L-cysteine	Single protected cysteine	Lacks therapeutic peptide backbone
Acetylcholine	Non-peptide neurotransmitter	Distinct mechanism and size

This comparison underscores the compound’s potential for tailored biological interactions, leveraging both its length and protective groups.

Future Research Directions

• Pharmacokinetic Profiling: In vivo studies to assess absorption and metabolism.

• Protection Group Engineering: Exploring alternatives to benzyloxycarbonyl for enhanced biocompatibility.

• Conformational Analysis: NMR or X-ray crystallography to resolve tertiary structures.